Process Aids
Process aids are a category of additives used in the manufacturing process to improve efficiency, control reaction conditions, or enhance product quality without being present as an active ingredient in the final product. These substances play a crucial role in various chemical industries by optimizing the performance and stability of processes. For instance, in polymer production, process aids can help reduce friction between polymer chains during processing, leading to smoother extrusion or molding operations. In pharmaceutical manufacturing, they may be used to improve flow properties of powders, ensuring consistent tablet formation. Process aids are typically chosen based on their ability to minimize the risk of equipment fouling, stabilize intermediate products, and facilitate handling and storage. Their selection depends on specific process requirements and must comply with regulatory standards to ensure safety and efficacy in manufacturing environments.

Structure | Chemical Name | CAS | MF |
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EGTA | 67-42-5 | C14H24N2O10 |
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(S)-4-Isopropyloxazolidine-2-thione | 104499-08-3 | C6H11NOS |
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(R)-4-Methyl-5,5-diphenyloxazolidin-2-one | 223906-37-4 | C16H15NO2 |
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VA-044 | 27776-21-2 | C12H24Cl2N6 |
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HBPyU | 105379-24-6 | C15H20F6N5OP |
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(R)-4-Benzylthiazolidine-2-thione | 110199-17-2 | C10H11NS2 |
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Silica gel | 112926-00-8 | O2Si |
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2,2-Dimethoxy-2-phenylacetophenone | 24650-42-8 | C16H16O3 |
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1-(3-Dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride | 25952-53-8 | C8H18ClN3 |
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Diphenylphosphoryl azide | 26386-88-9 | C12H10N3O3P |
Related Literature
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W. Avansi,C. L. P. Oliveira,C. Ribeiro,E. R. Leite,V. R. Mastelaro CrystEngComm, 2016,18, 7636-7641
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Keiko Okuzumi,Noriyuki Hara,Hidehiro Uekusa,Yoshinori Fujimoto Org. Biomol. Chem., 2005,3, 1227-1232
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Liuqing Yang,Joachim Stöckigt Nat. Prod. Rep., 2010,27, 1469-1479
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C. H. Tu,E. M. Woo,G. Lugito RSC Adv., 2017,7, 47614-47618
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